Toluidine red Toluidine red CI Pigment Red 3 is a member of azobenzenes.
Yellowish-red to red powder or solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 2425-85-6
VCID: VC20842652
InChI: InChI=1S/C17H13N3O3/c1-11-6-8-14(15(10-11)20(22)23)18-19-17-13-5-3-2-4-12(13)7-9-16(17)21/h2-10,21H,1H3
SMILES: CC1=CC(=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)O)[N+](=O)[O-]
Molecular Formula: C17H13N3O3
Molecular Weight: 307.3 g/mol

Toluidine red

CAS No.: 2425-85-6

Cat. No.: VC20842652

Molecular Formula: C17H13N3O3

Molecular Weight: 307.3 g/mol

* For research use only. Not for human or veterinary use.

Toluidine red - 2425-85-6

Specification

Description CI Pigment Red 3 is a member of azobenzenes.
Yellowish-red to red powder or solid. (NTP, 1992)
CAS No. 2425-85-6
Molecular Formula C17H13N3O3
Molecular Weight 307.3 g/mol
IUPAC Name 1-[(4-methyl-2-nitrophenyl)diazenyl]naphthalen-2-ol
Standard InChI InChI=1S/C17H13N3O3/c1-11-6-8-14(15(10-11)20(22)23)18-19-17-13-5-3-2-4-12(13)7-9-16(17)21/h2-10,21H,1H3
Standard InChI Key ATXLALDFCMZNHY-ZPHPHTNESA-N
Isomeric SMILES CC1=CC(=C(C=C1)N/N=C/2\C(=O)C=CC3=CC=CC=C32)[N+](=O)[O-]
SMILES CC1=CC(=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)O)[N+](=O)[O-]
Canonical SMILES CC1=CC(=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)O)[N+](=O)[O-]
Colorform Yellowish red solid
Hue varies considerably with particle size and therefore several shades are commercially available.
Melting Point 518 to 522 °F (NTP, 1992)
270 to 272 °C

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